Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of 5-Bromo-1-methylindole-2-carbonitrile
Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of 5-Bromo-1-methylindole-2-carbonitrile
Executive Summary
5-Bromo-1-methylindole-2-carbonitrile is a highly versatile, halogenated heterocyclic building block extensively utilized in advanced medicinal chemistry and drug discovery. Featuring an electron-withdrawing cyano group at the C2 position, a methyl group at the N1 position, and a reactive bromine atom at the C5 position, this scaffold is perfectly primed for transition-metal-catalyzed cross-coupling reactions. This technical guide provides an in-depth analysis of its physicochemical properties, synthetic methodologies, and downstream applications in the development of Central Nervous System (CNS) therapeutics and Proteolysis Targeting Chimeras (PROTACs).
Molecular Identity and Physicochemical Properties
Understanding the physicochemical properties of 5-Bromo-1-methylindole-2-carbonitrile is critical for predicting its behavior in organic synthesis and its pharmacokinetic potential as a pharmacophore. The N-methylation removes the hydrogen bond donor capacity of the indole nitrogen, thereby increasing lipophilicity. Concurrently, the C2-nitrile group significantly alters the electronic distribution of the indole core, rendering it highly resistant to electrophilic aromatic substitution at the C3 position.
Quantitative data regarding its molecular identity is summarized below, cross-referenced from authoritative chemical databases like .
Table 1: Physicochemical and Structural Data
| Property | Value / Description |
| Chemical Name | 5-Bromo-1-methyl-1H-indole-2-carbonitrile |
| CAS Registry Number | 1365794-14-4 |
| Molecular Formula | C10H7BrN2 |
| Molecular Weight | 235.08 g/mol |
| Structural Features | C5-Bromo (Cross-coupling site), N1-Methyl, C2-Cyano |
| Appearance | Off-white to pale yellow solid |
| Solubility | Soluble in DMF, DMSO, DCM, Ethyl Acetate; Insoluble in Water |
| Estimated LogP | ~3.1 - 3.4 |
| Hydrogen Bond Donors | 0 |
| Hydrogen Bond Acceptors | 1 (Nitrile nitrogen) |
Synthetic Methodologies and Mechanistic Rationale
The de novo synthesis of 5-Bromo-1-methylindole-2-carbonitrile typically proceeds via the functionalization of commercially available 5-bromo-1H-indole. The sequence requires strict regiocontrol to avoid undesired C3-functionalization.
Step-by-step synthetic workflow for 5-Bromo-1-methylindole-2-carbonitrile via N-methylation.
Protocol 1: N-Methylation of 5-Bromo-1H-indole
-
Mechanistic Rationale: The indole N-H has a pKa of approximately 16.2. Sodium hydride (NaH) is employed as a strong, non-nucleophilic base to quantitatively deprotonate the nitrogen, forming a sodium indolide intermediate under kinetic control. This prevents competitive C3-methylation, which frequently occurs if weaker bases are used under thermodynamic control.
-
Step 1 (Preparation): Charge a flame-dried, argon-purged flask with 5-bromo-1H-indole (1.0 eq) and anhydrous N,N-dimethylformamide (DMF) (0.5 M).
-
Step 2 (Deprotonation): Cool the solution to 0 °C using an ice bath. Slowly add NaH (60% dispersion in mineral oil, 1.2 eq) in portions. Caution: Evolution of hydrogen gas. Stir for 30 minutes.
-
Step 3 (Alkylation): Add methyl iodide (MeI, 1.5 eq) dropwise. The reaction is highly exothermic; maintain the temperature at 0 °C during addition, then allow to warm to room temperature (RT) for 2 hours.
-
Self-Validation System: The reaction is self-validating during the deprotonation step; the cessation of hydrogen gas evolution visually confirms the complete formation of the sodium indolide intermediate. Subsequent TLC (Hexanes:Ethyl Acetate 4:1) will show complete consumption of the starting material (lower Rf) and the appearance of a new, more non-polar spot (higher Rf).
Protocol 2: C2-Cyanation
-
Mechanistic Rationale: The N-methyl group directs lithiation exclusively to the C2 position. Lithium diisopropylamide (LDA) is used at cryogenic temperatures (-78 °C) to selectively deprotonate the C2 proton. The resulting organolithium species is highly nucleophilic and is rapidly trapped with an electrophilic cyanide source (e.g., p-toluenesulfonyl cyanide).
-
Step 1 (Lithiation): Dissolve 5-bromo-1-methyl-1H-indole (1.0 eq) in anhydrous THF (0.2 M). Cool to -78 °C. Add LDA (1.2 eq) dropwise. Stir for 1 hour.
-
Step 2 (Electrophilic Trapping): Add a solution of p-toluenesulfonyl cyanide (1.2 eq) in THF dropwise. Stir at -78 °C for 2 hours.
-
Step 3 (Isolation): Quench with saturated aqueous NH4Cl, extract with DCM, and purify via silica gel chromatography to yield the target nitrile.
Mechanistic Role in Drug Discovery
The C5-bromine atom serves as a versatile synthetic handle for palladium-catalyzed cross-coupling reactions, making this compound a highly sought-after intermediate for synthesizing complex therapeutics.
Central Nervous System (CNS) Agents
The indole core is a privileged scaffold in CNS drug discovery due to its structural mimicry of endogenous neurotransmitters like serotonin. 5-Bromo-1-methylindole-2-carbonitrile has been utilized in the synthesis of heterocyclic compounds aimed at treating disorders caused by reduced neurotransmission of serotonin, norepinephrine, or dopamine. As detailed in , it undergoes Buchwald-Hartwig amination with complex amines (e.g., decahydroquinoxaline derivatives) to generate potent monoamine reuptake inhibitors.
Targeted Protein Degradation (PROTACs)
Recent advancements have leveraged the 5-Bromo-1-methylindole-2-carbonitrile scaffold in the design of Cereblon (CRBN) E3 ligase degraders. By coupling the C5 position to a linker and a target-binding ligand, researchers construct bifunctional molecules capable of inducing the ubiquitination and subsequent proteasomal degradation of disease-causing proteins, as outlined in 1[1].
Application of the indole core in the assembly of CRBN-targeting PROTAC degraders.
Protocol 3: Buchwald-Hartwig Amination (C5 Functionalization)
-
Mechanistic Rationale: Palladium acetate (Pd(OAc)2) combined with the bulky, electron-rich phosphine ligand t-Bu3P·HBF4 facilitates the oxidative addition of the highly stable C(sp2)-Br bond. Sodium tert-butoxide (NaOt-Bu) acts as the base to deprotonate the incoming amine, enabling transmetalation, followed by reductive elimination to form the new C-N bond.
-
Step 1 (Setup): In a nitrogen-filled glovebox, combine 5-bromo-1-methyl-1H-indole-2-carbonitrile (1.1 eq), the target amine (1.0 eq), Pd(OAc)2 (5 mol%), t-Bu3P·HBF4 (5 mol%), and NaOt-Bu (1.4 eq) in anhydrous toluene.
-
Step 2 (Reaction): Seal the vessel and stir under reflux (approx. 110 °C) for 4 hours.
-
Self-Validation System: This protocol is self-validating via real-time LC-MS monitoring. The exact mass of the starting material features a distinct 1:1 isotopic doublet at m/z 235.0 and 237.0 ([M+H]+) due to the naturally occurring 79Br/81Br isotopes. The successful reductive elimination and formation of the product is confirmed when this doublet completely disappears, replaced by the singular mass of the aminated product.
Analytical Characterization
Rigorous analytical characterization is required to confirm the identity and purity of the synthesized batches.
Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR (400 MHz, DMSO-d6) is the standard method for structural verification[1]. The key diagnostic peaks include:
-
N-Methyl Protons: A distinct singlet integrating to 3H, typically appearing around δ 3.8 - 4.0 ppm.
-
Aromatic Protons: The C4 proton (adjacent to the bromine) appears as a doublet with meta-coupling (J ≈ 1.5 - 2.0 Hz) around δ 7.9 - 8.0 ppm. The C6 and C7 protons appear as a doublet of doublets and a doublet, respectively, in the δ 7.3 - 7.6 ppm range.
-
C3 Proton: A singlet integrating to 1H, typically found around δ 7.2 - 7.4 ppm.
Mass Spectrometry (ESI-MS): Calculated exact mass for C10H7BrN2 is 233.98. ESI-MS (positive mode) will show [M+H]+ peaks at m/z 235.0 and 237.0.
References
- Chemical Dictionary (hxchem.net). "1365794-14-4".
- Smolecule. "Buy 5-Bromo-1-methylindole-2-carbonitrile".
- Google Patents. "CA2811080C - Heterocyclic compounds for treating or preventing disorders caused by reduced neurotransmission of serotonin, norephnephrine or dopamine".
- Google Patents. "WO2025082069A1 - 一种结合crbn蛋白的化合物及该蛋白的降解剂 (A compound binding to crbn protein and a degrader of the protein)".
